Cas no 2023614-31-3 (tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate)

• Product Name: tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate
• CAS No: 2023614-31-3
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5913682
• PubChem ID: 165471288
• Update Time: 2025-10-28

tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797642
• tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate
• 2023614-31-3

• Inchi： 1S/C14H23NO3/c1-5-7-11(12(16)10-8-6-9-10)15-13(17)18-14(2,3)4/h5,10-11H,1,6-9H2,2-4H3,(H,15,17)
• InChI Key： RVXIQUVWPMOYQQ-UHFFFAOYSA-N
• SMILES： O=C(C(CC=C)NC(=O)OC(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate

Introduction to Tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate (CAS No. 2023614-31-3)

Tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate, a compound with the CAS number 2023614-31-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, has been the subject of numerous studies aimed at elucidating its potential applications and mechanisms of action.

The molecular structure of tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate comprises a carbamate functional group attached to a tert-butyl moiety, which is further linked to a cyclobutyl ring and an enone moiety. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable candidate for various biochemical and pharmacological investigations.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds with complex molecular architectures. The presence of both carbamate and enone functionalities in tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate suggests its potential utility in modulating biological pathways that involve these groups. For instance, carbamates are known to exhibit inhibitory effects on certain enzymes and receptors, while enones can participate in various redox reactions within biological systems.

One of the most compelling aspects of this compound is its structural similarity to naturally occurring molecules that have been shown to possess pharmacological activity. This similarity has prompted researchers to investigate whether tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate could serve as a lead compound for the development of new drugs. Preliminary studies have indeed suggested that this compound may have inhibitory effects on specific enzymes implicated in inflammatory and neurological disorders.

The synthesis of tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have employed various strategies, including multi-step organic synthesis and catalytic transformations, to optimize the production process. These efforts have not only improved the accessibility of the compound but also paved the way for further structural modifications and derivatization.

In addition to its potential therapeutic applications, tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yl)carbamate has also attracted interest as a tool compound in biochemical research. Its unique chemical properties make it an excellent candidate for studying enzyme mechanisms and interactions. By using this compound as a probe, researchers can gain insights into how different biological systems function at the molecular level.

The latest research findings indicate that tert-butyl N-(1-cyclobutyl-1-oxopent-4-en-2-yI)carbamate may have significant implications in the treatment of various diseases. Studies have shown that it can modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are involved in the production of inflammatory mediators. By inhibiting these enzymes, the compound could potentially reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions.

Furthermore, preliminary data suggest that tert-butyl N-(1-cyclobutyl-l-octopropen-l-yI)-carbamate may have neuroprotective properties. Its ability to interact with specific neurotransmitter receptors has led researchers to explore its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the growing burden of neurodegenerative diseases worldwide.

The development of new pharmaceuticals relies heavily on understanding the pharmacokinetic and pharmacodynamic properties of candidate compounds. In this context, tert-butyl N-(l-cycIobutvl-l-octopropen-l-yI)-carbamate has been subjected to rigorous testing to determine its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Early studies have indicated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, suggesting its potential for clinical translation.

The future direction of research on tert-butvl N-(l-cyclolbutvl-l-octopropen-l-yI)-carbarnate is likely to focus on optimizing its pharmacological activity and developing novel formulations for targeted delivery. By leveraging advanced computational methods and high-throughput screening techniques, researchers aim to identify structural analogs that enhance potency while minimizing side effects. Additionally, exploring new delivery systems such as nanoparticles or liposomes could improve bioavailability and therapeutic efficacy.

In conclusion, tert-butvl N-(l-cyclolbutvl-l-octopropen-l-yI)-carbarnate (CAS No. 2023614313) is a promising compound with significant potential in pharmaceutical research and development. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation. As our understanding of its mechanisms of action continues to grow, so too will its potential applications in treating various diseases.